Cas no 2337333-95-4 (Pyridine, 2-(3-pyrrolidinyl)-6-(trifluoromethyl)-, hydrochloride (1:1))

• Product Name: Pyridine, 2-(3-pyrrolidinyl)-6-(trifluoromethyl)-, hydrochloride (1:1)
• CAS No: 2337333-95-4
• MF: C₁₀H₁₂ClF₃N₂
• MW: 252.663891792297
• CID: 5455881
• PubChem ID: 138635981
• Update Time: 2025-10-29

Pyridine, 2-(3-pyrrolidinyl)-6-(trifluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-pyrrolidin-3-yl-6-(trifluoromethyl)pyridine;hydrochloride
• 2-(pyrrolidin-3-yl)-6-(trifluoromethyl)pyridine hydrochloride
• SCHEMBL21003198
• Z4179928570
• 2337333-95-4
• EN300-7536358
• Pyridine, 2-(3-pyrrolidinyl)-6-(trifluoromethyl)-, hydrochloride (1:1)

• Inchi： 1S/C10H11F3N2.ClH/c11-10(12,13)9-3-1-2-8(15-9)7-4-5-14-6-7;/h1-3,7,14H,4-6H2;1H
• InChI Key： FGRJVECRMWUTEW-UHFFFAOYSA-N
• SMILES： C1(C2CCNC2)=NC(C(F)(F)F)=CC=C1.[H]Cl

Computed Properties

• Exact Mass: 252.0641106g/mol
• Monoisotopic Mass: 252.0641106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Additional information on Pyridine, 2-(3-pyrrolidinyl)-6-(trifluoromethyl)-, hydrochloride (1:1)

Pyridine, 2-(3-pyrrolidinyl)-6-(trifluoromethyl)-, hydrochloride (1:1)

The compound Pyridine, 2-(3-pyrrolidinyl)-6-(trifluoromethyl)-, hydrochloride (1:1), with CAS No. 2337333-95-4, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science. The molecule consists of a pyridine ring substituted with a pyrrolidinyl group at position 2 and a trifluoromethyl group at position 6, with a hydrochloride counterion in a 1:1 ratio. These substituents contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The pyrrolidinyl group introduces flexibility and enhances the molecule's ability to interact with biological targets, while the trifluoromethyl group imparts electronic and steric effects that can modulate pharmacokinetic properties such as solubility and bioavailability. These attributes make the compound a promising candidate for use in drug delivery systems and targeted therapy.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these methods to achieve higher yields and purities, which are critical for its application in sensitive biological assays. The hydrochloride salt form is particularly advantageous as it ensures stability and solubility in aqueous media, facilitating its use in both laboratory settings and industrial-scale production.

The structural versatility of Pyridine, 2-(3-pyrrolidinyl)-6-(trifluoromethyl)-, hydrochloride (1:1) has also led to its exploration in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of coordination polymers and metal-organic frameworks (MOFs). These materials hold potential applications in gas storage, catalysis, and sensing technologies.

Moreover, this compound has been investigated for its catalytic properties. The pyridine ring serves as a coordinating site for transition metals, enabling the design of efficient catalysts for organic transformations such as oxidation reactions and cross-couplings. Recent advancements have demonstrated that this compound can significantly accelerate reaction rates under mild conditions, making it a valuable tool in green chemistry.

In conclusion, Pyridine, 2-(3-pyrrolidinyl)-6-(trifluoromethyl)-, hydrochloride (1:1) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, combined with recent research breakthroughs, positions it as a key player in the advancement of modern chemistry and pharmacology.